Cas no 102196-56-5 (2-(1,3-benzothiazol-2-yloxy)ethan-1-amine)

2-(1,3-Benzothiazol-2-yloxy)ethan-1-amine is a heterocyclic amine derivative featuring a benzothiazole core linked to an ethanamine moiety via an oxygen bridge. This compound exhibits unique structural characteristics, combining the electron-rich benzothiazole system with a flexible amine-terminated side chain, which enhances its potential as a versatile building block in organic synthesis. The benzothiazole unit contributes to its stability and potential pharmacological activity, while the primary amine group offers excellent reactivity for further functionalization. This compound demonstrates good solubility in common organic solvents, facilitating its use in various chemical transformations. Its molecular architecture makes it particularly valuable for developing bioactive molecules, coordination complexes, and advanced materials. The compound's balanced lipophilicity and hydrogen-bonding capacity suggest potential applications in medicinal chemistry and material science research.

2-(1,3-benzothiazol-2-yloxy)ethan-1-amine structure

102196-56-5 structure

Product Name:2-(1,3-benzothiazol-2-yloxy)ethan-1-amine

CAS No:102196-56-5

MF:C₉H₁₀N₂OS

MW:194.253500461578

CID:124960

PubChem ID:45077298

Update Time:2025-07-02

2-(1,3-benzothiazol-2-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- Ethanamine,2-(2-benzothiazolyloxy)-
- Ethanamine, 2-(2-benzothiazolyloxy)- (9CI)
- 2-(1,3-benzothiazol-2-yloxy)ethan-1-amine
- EN300-146144
- Aminoathoxybenzthiazol
- AKOS011633314
- SCHEMBL10729452
- 102196-56-5
- Inchi： 1S/C9H10N2OS/c10-5-6-12-9-11-7-3-1-2-4-8(7)13-9/h1-4H,5-6,10H2
- InChI Key： FAWOSQLWPZWOGP-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC1=2)OCCN

Computed Properties

Exact Mass: 194.0515
Monoisotopic Mass: 194.05138412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 76.4Å²

Experimental Properties

PSA: 48.14

2-(1,3-benzothiazol-2-yloxy)ethan-1-amine Pricemore >>

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